Cas no 874493-60-4 (2-chloropyrido[3,2-d]pyrimidin-4-amine)

2-chloropyrido[3,2-d]pyrimidin-4-amine structure
874493-60-4 structure
Product Name:2-chloropyrido[3,2-d]pyrimidin-4-amine
CAS No:874493-60-4
MF:C7H5ClN4
MW:180.594399213791
CID:6835531
PubChem ID:117873288
Update Time:2025-02-18

2-chloropyrido[3,2-d]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

    • DB-149905
    • 2-Chloro-pyrido[3,2-d]pyrimidin-4-amine
    • 874493-60-4
    • SCHEMBL16466554
    • 2-chloropyrido[3,2-d]pyrimidin-4-amine
    • Inchi: 1S/C7H5ClN4/c8-7-11-4-2-1-3-10-5(4)6(9)12-7/h1-3H,(H2,9,11,12)
    • InChI Key: OEEWKKRJLNRBQV-UHFFFAOYSA-N
    • SMILES: ClC1N=C(C2C(=CC=CN=2)N=1)N

Computed Properties

  • Exact Mass: 180.0202739Da
  • Monoisotopic Mass: 180.0202739Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 64.7Ų
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